Cas no 42508-80-5 (1-(4-Methylpyridin-2-yl)propan-2-one)

• Product Name: 1-(4-Methylpyridin-2-yl)propan-2-one
• CAS No: 42508-80-5
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD08572171
• CID: 1072455
• PubChem ID: 14472969
• Update Time: 2025-04-20

1-(4-Methylpyridin-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylpyridin-2-yl)propan-2-one
• 1-(4-Methylpyridin-2-yl)acetone
• EN300-231726
• AKOS003237357
• 2-propanone, 1-(4-methyl-2-pyridinyl)-
• CS-0205306
• SCHEMBL7237596
• MFCD08572171
• AT40066
• SB53880
• 1-(4-Methyl-2-pyridinyl)acetone
• ALBB-011862
• 42508-80-5
• DTXSID40560719
• STK352566
• LS-03715

• MDL： MFCD08572171
• Inchi： 1S/C9H11NO/c1-7-3-4-10-9(5-7)6-8(2)11/h3-5H,6H2,1-2H3
• InChI Key： NISIAOZUKDDYST-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 149.08400
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 1.52150

1-(4-Methylpyridin-2-yl)propan-2-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines